Cas no 1253690-13-9 (Boc-d-ser-oipr)

• Product Name: Boc-d-ser-oipr
• CAS No: 1253690-13-9
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• MDL: MFCD29035133
• CID: 2184251
• PubChem ID: 118991648
• Update Time: 2025-05-24

Boc-d-ser-oipr Chemical and Physical Properties

Names and Identifiers

• Boc-d-ser-oipr
• D-Ser-OiPr
• propan-2-yl (2R)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• (R)-Isopropyl 2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate
• F10596
• 1253690-13-9
• (R)-Isopropyl2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate
• N-Boc-D-serine isopropyl ester
• WS-01933

• MDL： MFCD29035133
• Inchi： 1S/C11H21NO5/c1-7(2)16-9(14)8(6-13)12-10(15)17-11(3,4)5/h7-8,13H,6H2,1-5H3,(H,12,15)/t8-/m1/s1
• InChI Key： QVURMCPIMAXTNA-MRVPVSSYSA-N
• SMILES： O(C(N[C@@H](C(=O)OC(C)C)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Additional information on Boc-d-ser-oipr

Comprehensive Overview of Boc-d-ser-oipr (CAS No. 1253690-13-9): Properties, Applications, and Industry Insights

The chemical compound Boc-d-ser-oipr (CAS No. 1253690-13-9) is a protected derivative of D-serine, widely utilized in peptide synthesis and pharmaceutical research. Its molecular structure features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability during synthetic processes. This compound has garnered significant attention due to its role in developing peptide-based therapeutics and bioconjugation strategies. Researchers frequently search for "Boc-d-ser-oipr synthesis" or "CAS 1253690-13-9 applications," reflecting its relevance in modern drug discovery.

In the context of peptide chemistry, Boc-d-ser-oipr serves as a critical building block for constructing complex biomolecules. Its chiral purity and compatibility with solid-phase peptide synthesis (SPPS) make it indispensable for producing enantiomerically pure compounds. Recent trends highlight its use in targeted drug delivery systems, particularly in oncology and neurology. Keywords like "Boc-d-ser-oipr price" and "suppliers of CAS 1253690-13-9" dominate search queries, underscoring commercial demand.

The compound's physicochemical properties, including solubility in organic solvents like DMF and dichloromethane, facilitate its integration into automated synthesis platforms. Analytical techniques such as HPLC and mass spectrometry are employed to verify its purity, often exceeding 98%. Discussions around "Boc-d-ser-oipr stability" and "storage conditions" are prevalent in scientific forums, emphasizing the need for proper handling to prevent degradation.

Emerging applications of Boc-d-ser-oipr extend to glycopeptide engineering and antibody-drug conjugates (ADCs), where its orthogonal protection strategy proves advantageous. The rise of personalized medicine has further amplified interest, with researchers exploring its potential in biomarker development. Long-tail keywords such as "Boc-d-ser-oipr in ADC formulation" or "CAS 1253690-13-9 for glycopeptides" reflect niche yet growing applications.

From an industrial perspective, scalability remains a key focus. Manufacturers optimize routes to produce Boc-d-ser-oipr cost-effectively while meeting stringent GMP standards. Environmental considerations also drive innovations in green chemistry approaches for its synthesis. Searches for "sustainable production of Boc-d-ser-oipr" align with global sustainability goals, highlighting the compound's evolving role in eco-friendly pharma.

In summary, Boc-d-ser-oipr (CAS No. 1253690-13-9) represents a versatile tool in contemporary chemical biology, bridging academic research and industrial applications. Its alignment with trends like precision medicine and biocatalysis ensures sustained relevance, making it a focal point for both synthetic chemists and formulation scientists.